Cas no 1989671-63-7 (ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate)

• Product Name: ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate
• CAS No: 1989671-63-7
• MF: C₁₂H₁₁N₃O₂S₂
• MW: 293.364639520645
• MDL: MFCD30342757
• CID: 4632987
• PubChem ID: 122163971
• Update Time: 2025-06-15

ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5-carboxylic acid, 3-[(phenylthioxomethyl)amino]-, ethyl ester
• ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate

• MDL： MFCD30342757
• Inchi： 1S/C12H11N3O2S2/c1-2-17-11(16)10-14-12(15-19-10)13-9(18)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,13,15,18)
• InChI Key： RONQSXUXFGBLPL-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=NC(NC(C2=CC=CC=C2)=S)=N1

Additional information on ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate

Introduction to Ethyl 3-Benzenethioamido-1,2,4-Thiadiazole-5-Carboxylate (CAS No. 1989671-63-7)

Ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate (CAS No. 1989671-63-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive molecular structure, which includes a thiadiazole ring and a benzenethioamido group, making it a valuable candidate for various applications in pharmaceutical research and development.

The chemical formula of ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate is C₁₂H₁₂N₄O₂S₂. Its molecular weight is approximately 300.37 g/mol. The compound's structure features a central thiadiazole ring, which is a five-membered heterocyclic ring containing two sulfur atoms and one nitrogen atom. The presence of the benzenethioamido group adds to its complexity and potential biological activity.

Ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its anti-inflammatory and antimicrobial properties. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate has shown promising antimicrobial activity against a range of bacteria and fungi. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, as well as certain fungal species. This broad-spectrum activity suggests that it could be developed into a novel antimicrobial agent to combat drug-resistant infections.

The synthesis of ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate involves several steps, including the formation of the thiadiazole ring and the attachment of the benzenethioamido group. One common synthetic route involves the reaction of ethyl 5-amino-1,2,4-thiadiazole-3-carboxylate with benzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high yield and purity.

The physical properties of ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate include its appearance as a white crystalline solid with a melting point ranging from 180°C to 185°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various pharmaceutical formulations.

In terms of safety and handling, ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate should be stored in a cool, dry place away from direct sunlight and sources of heat. It is important to handle this compound with care and follow standard laboratory safety protocols to avoid exposure to skin or inhalation.

The potential applications of ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate extend beyond its therapeutic properties. Its unique chemical structure makes it an attractive candidate for use in materials science and chemical synthesis. For example, it can be used as an intermediate in the synthesis of more complex molecules or as a building block for functional materials with specific properties.

In conclusion, ethyl 3-benzenethioamido-1,2,4-thiadiazole-5-carboxylate (CAS No. 1989671-63-7) is a multifaceted compound with significant potential in various fields. Its anti-inflammatory and antimicrobial properties make it a valuable candidate for pharmaceutical research and development. Additionally, its unique chemical structure offers opportunities for broader applications in materials science and chemical synthesis. Ongoing research continues to explore its full potential and unlock new possibilities for its use in diverse scientific disciplines.